Cas no 2227783-23-3 (2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine)

• Product Name: 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine
• CAS No: 2227783-23-3
• MF: C₁₁H₂₁N₅
• MW: 223.317941427231
• CID: 6417370
• PubChem ID: 165603794
• Update Time: 2025-05-20

2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine
• EN300-1629858
• 2227783-23-3

• Inchi： 1S/C11H21N5/c1-3-6-15-7-5-9(12)10(15)11-13-8-14-16(11)4-2/h8-10H,3-7,12H2,1-2H3/t9-,10-/m1/s1
• InChI Key： NKUWHFKSIJSHNF-NXEZZACHSA-N
• SMILES： N1(CCC)CC[C@H]([C@@H]1C1=NC=NN1CC)N

Computed Properties

• Exact Mass: 223.17969569g/mol
• Monoisotopic Mass: 223.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60Ų

Additional information on 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine

Introduction to 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine (CAS No. 2227783-23-3)

2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine, identified by the CAS number 2227783-23-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The compound’s unique structural features, including a pyrrolidinyl core linked to an ethyl-substituted triazole ring, contribute to its distinctive chemical and pharmacological properties.

The pyrrolidin-3-amine moiety in the molecular structure of this compound is particularly noteworthy. Pyrrolidine derivatives are well-documented scaffolds in drug discovery, exhibiting a wide range of biological functions. The presence of the ethyl-substituted triazole group further enhances the compound’s potential pharmacological relevance. Triazole compounds are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The combination of these structural elements in 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine suggests that it may possess multiple modes of action, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structure-activity relationship (SAR) studies on related molecules have provided valuable insights into the pharmacophoric features responsible for their biological effects. In particular, the interaction between the pyrrolidinyl nitrogen atoms and the triazole ring has been shown to play a critical role in modulating the compound’s binding affinity to target enzymes and receptors. This understanding has guided the design of more potent and selective derivatives.

In light of these findings, researchers have been exploring the potential applications of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-amine in various therapeutic areas. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and neoplastic processes. The ability to modulate these enzymatic pathways could make it a valuable tool in the development of treatments for conditions such as cancer and autoimmune disorders.

The synthesis of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-propylpyrrolidin-3-am ine presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled chemists to construct these compounds with high efficiency and yield. Additionally, advances in purification technologies have allowed for the isolation of high-purity samples suitable for biological testing.

The biological evaluation of CAS No. 2227783 - 23 - 3 has been conducted using both in vitro and in vivo models. In vitro assays have focused on assessing its interaction with key enzymes and receptors relevant to its intended therapeutic applications. These studies have provided preliminary evidence supporting its potential as an inhibitor of certain kinases and other targets involved in disease pathways. Further validation through more comprehensive assays is necessary to fully elucidate its mechanism of action.

One particularly intriguing aspect of this compound is its potential as a scaffold for drug design. The modular nature of its structure allows for easy modification at multiple positions, enabling researchers to fine-tune its pharmacological properties. By systematically altering substituents on the pyrrolidine ring or the triazole moiety, new derivatives can be generated with enhanced potency or selectivity. This flexibility makes 2-(1ethyl - 1H - 1 , 2 , 4 - tri azol - 5 - yl ) - 1 prop yl py rrol idin - 3 - am ine a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

The impact of this research extends beyond academic curiosity; it holds promise for addressing unmet medical needs by providing novel chemical entities with therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds like CAS No 2227783 - 23 - 3 will play an increasingly important role in developing targeted therapies that address specific pathological processes.

In conclusion,2-(1ethyl - 1H - 1 , 2 , 4 - tri azol - 5 - yl ) - 1 prop yl py rrol idin - 3 am ine (CAS No. 22277832303) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and development . Its unique structural features , coupled with promising preliminary biological data , position it as a compelling candidate for further exploration . As research progresses , this compound is likely to contribute substantially to our arsenal against various diseases , offering hope for improved patient outcomes through innovative therapeutic strategies .